Cas no 2680754-69-0 (Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680754-69-0
• MF: C₁₈H₁₈BrNO₂
• MW: 360.245024204254
• CID: 5623592
• PubChem ID: 165924777
• Update Time: 2025-05-19

Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2680754-69-0
• EN300-28299797
• Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H18BrNO2/c1-13-9-16(19)10-15-7-8-20(11-17(13)15)18(21)22-12-14-5-3-2-4-6-14/h2-6,9-10H,7-8,11-12H2,1H3
• InChI Key： YQWDKKADZSEMMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C2=C(C=1)CCN(C(=O)OCC1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 359.05209g/mol
• Monoisotopic Mass: 359.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680754-69-0): A Comprehensive Overview

Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its CAS number 2680754-69-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to the tetrahydroisoquinoline class, a structural motif renowned for its biological activity and pharmacological relevance. The presence of a bromine substituent at the 6-position and a methyl group at the 8-position enhances its chemical diversity and potential therapeutic applications.

The synthesis and characterization of Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate have garnered considerable attention due to its role as a key intermediate in the development of novel bioactive molecules. The carboxylate functionality at the 2-position not only facilitates further derivatization but also contributes to the compound's solubility and bioavailability, making it a promising candidate for drug discovery programs.

In recent years, there has been growing interest in tetrahydroisoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds in modulating neurological disorders, including Parkinson's disease and depression. The structural features of Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, such as the bromine atom and methyl group, are strategically positioned to interact with biological targets, thereby enhancing its pharmacological profile.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The bromine substituent at the 6-position allows for further functionalization via cross-coupling reactions, enabling the introduction of diverse side chains that can fine-tune biological activity. This flexibility has been exploited in several research endeavors aimed at developing novel therapeutics with improved selectivity and reduced toxicity.

Recent advancements in computational chemistry have further illuminated the potential of Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate as a scaffold for drug discovery. Molecular docking studies have revealed its high binding affinity to various protein targets, suggesting its utility in addressing a wide range of diseases. These computational insights have guided experimental efforts, leading to the identification of potent lead compounds with significant therapeutic promise.

The pharmaceutical industry has taken note of these findings, and several companies are now exploring derivatives of this compound for clinical development. The combination of structural complexity and biological activity makes it an attractive candidate for further investigation. Additionally, the ease of synthesis and modification allows for rapid screening of analogs, accelerating the drug discovery process.

In conclusion, Benzyl 6-bromo-8-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2680754-69-0) represents a valuable asset in modern medicinal chemistry. Its unique structural features and synthetic accessibility position it as a key intermediate in the development of novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most pressing challenges in human health.